N-[2-(cyclohexylthio)ethyl]-2-methylbenzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-2-methylbenzamide
• InChI: InChI=1S/C16H23NOS/c1-13-7-5-6-10-15(13)16(18)17-11-12-19-14-8-3-2-4-9-14/h5-7,10,14H,2-4,8-9,11-12H2,1H3,(H,17,18)
• InChI Key: ZDQBBPOBSHGSNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCSC2CCCCC2
• Molecular Formula: C16H23NOS
• Molecular Weight: 277.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds involves various chemical reactions and methodologies, including the use of spectroscopic data and X-ray diffraction analysis for characterization. For instance, the synthesis of N-Cyclohexyl-2-nitrobenzamide has been detailed, highlighting the conditions under which these compounds crystallize and the structural specifics obtained through X-ray analysis (Saeed, Hussain, & Bolte, 2010).

Molecular Structure Analysis

Molecular structure analysis of similar compounds utilizes techniques like X-ray diffraction to determine the crystal structure, providing insights into the arrangement of atoms within the molecule and the stabilization mechanisms, such as hydrogen bonding (Saeed, Hussain, & Bolte, 2010).

Chemical Reactions and Properties

Benzamide derivatives engage in a variety of chemical reactions, which have been studied to synthesize photoaffinity analogs of influenza fusion inhibitors, showcasing the complex reactions these compounds can undergo and their potential utility in medical research (Dischino et al., 1999).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as their crystallization behavior and hydrogen bonding characteristics, are crucial for understanding their stability and reactivity. These properties are closely examined through spectroscopic data and X-ray analysis (Saeed, Hussain, & Bolte, 2010).

Chemical Properties Analysis

The chemical properties, including reactivity patterns and interaction with various reagents, highlight the versatility of benzamide compounds. For example, the synthesis of 5-aminopyrazoles from amidrazones and activated nitriles demonstrates the regioselective nature of these reactions and provides insights into the molecular structure and vibrational spectra of the products (Aly et al., 2017).

Mechanism of Action

The mechanism of action of “N-[2-(cyclohexylthio)ethyl]-2-methylbenzamide” is not specified in the search results. The mechanism of action of a chemical compound typically refers to its effects in a biological context, such as its interaction with biological macromolecules or its impact on a biological pathway.

Safety and Hazards

The safety and hazards associated with “N-[2-(cyclohexylthio)ethyl]-2-methylbenzamide” are not detailed in the search results. It is always important to handle chemical compounds with appropriate safety measures, including the use of personal protective equipment and adherence to safe laboratory practices.